6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione

• IUPAC Name: 6-[(5,6-dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C16H18N4O2/c1-10-5-13-14(6-11(10)2)20(9-17-13)8-12-7-15(21)19(4)16(22)18(12)3/h5-7,9H,8H2,1-4H3
• InChI Key: MWAHQBXNCAIYBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC3=CC(=O)N(C(=O)N3C)C
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione, also known as DMMDP, is a pyrimidine derivative that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research, particularly in the areas of cancer treatment and neuroprotection.

Mechanism of Action

The mechanism of action of 6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. This compound has also been found to modulate the expression of genes involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects
6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione has been found to have various biochemical and physiological effects. In cancer cells, it induces apoptosis and inhibits cell growth and proliferation. In neurons, it protects against oxidative stress and inflammation. This compound has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione in lab experiments is its high purity and yield, which makes it easy to work with. This compound is also relatively stable and can be stored for long periods without degradation. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione. One area of research is the development of new cancer therapies based on this compound. Another area is the investigation of its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione and its effects on various biological systems.

Synthesis Methods

6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione can be synthesized using various methods, including the reaction of 5,6-dimethylbenzimidazole with ethyl acetoacetate, followed by the reaction of the resulting compound with urea and formaldehyde. Another method involves the reaction of 5,6-dimethylbenzimidazole with malonic acid and acetic anhydride, followed by the reaction of the resulting compound with urea and formaldehyde. Both methods yield 6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione with high purity and yield.

Scientific Research Applications

6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is its use in cancer treatment. Studies have shown that 6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione can induce apoptosis, or programmed cell death, in cancer cells, leading to their destruction. This compound has also been found to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer therapies.
Another area of research is the use of 6-[(5,6-Dimethylbenzimidazol-1-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione in neuroprotection. Studies have shown that this compound can protect neurons from damage caused by oxidative stress and inflammation, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.